3-(4-biphenylyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(4-phenylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C24H15ClN2S/c25-22-12-10-20(11-13-22)23-16-28-24(27-23)21(15-26)14-17-6-8-19(9-7-17)18-4-2-1-3-5-18/h1-14,16H/b21-14-
• InChI Key: LZIAFMJREFDLCF-STZFKDTASA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C=C(C#N)C3=NC(=CS3)C4=CC=C(C=C4)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)/C=C(/C#N)\C3=NC(=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H15ClN2S
• Molecular Weight: 398.9 g/mol

Description

3-(4-biphenylyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

3-(4-biphenylyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile has potential applications in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been investigated for its potential as a fluorescent probe for detecting metal ions.

Mechanism of Action

The mechanism of action of 3-(4-biphenylyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood. However, it is believed to exert its biological effects by interacting with specific targets in cells. For example, studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have demonstrated that 3-(4-biphenylyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile can modulate various biochemical and physiological processes in cells. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of many diseases. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-biphenylyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile in lab experiments is its high purity and stability. This compound can be easily synthesized in large quantities, making it a cost-effective option for research. However, one limitation is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 3-(4-biphenylyl)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acrylonitrile. One direction is to further investigate its potential as a fluorescent probe for detecting metal ions. Another direction is to explore its anti-bacterial properties and potential applications in the development of new antibiotics. Additionally, more research is needed to understand its mechanism of action and potential therapeutic applications in various diseases.